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Compound of Interest

Compound Name: 4,5-Dimethylhexanoic acid

Cat. No.: B14143504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 4,5-Dimethylhexanoic acid (CAS RN: 60308-81-8). Given the limited availability of

a specific Safety Data Sheet (SDS) for this compound, these guidelines are based on the

general properties of carboxylic acids and data for structurally similar compounds.

Chemical and Physical Properties
4,5-Dimethylhexanoic acid is a branched-chain saturated fatty acid. Its structure influences its

physical and chemical behavior.

Property Value Source

Molecular Formula C₈H₁₆O₂ [1]

Molecular Weight 144.21 g/mol [1][2]

CAS Number 60308-81-8 [1]

Appearance
Not explicitly stated, likely a

liquid or low-melting solid
Inferred

Density

Reduced average density

(0.89 g/cm³) compared to

hexanoic acid

[2]
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Health and Safety Information
While specific toxicity data for 4,5-Dimethylhexanoic acid is not readily available, it should be

handled with care, assuming it may possess hazards similar to other carboxylic acids of similar

molecular weight.

Potential Hazards:

May cause skin irritation and eye damage.

May cause respiratory tract irritation if inhaled.

Harmful if swallowed.

Personal Protective Equipment (PPE)
A comprehensive approach to safety involves the consistent use of appropriate personal

protective equipment.

Click to download full resolution via product page

Figure 1: Recommended PPE workflow for handling 4,5-Dimethylhexanoic acid.

First Aid Measures
In the event of exposure, immediate action is critical.

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek immediate medical attention.
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After Swallowing: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Handling and Storage Procedures
Proper handling and storage are paramount to maintaining the integrity of 4,5-
Dimethylhexanoic acid and ensuring laboratory safety.

Handling
Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.

Use non-sparking tools and take precautionary measures against static discharge.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials.

Recommended Storage Temperature: Room temperature, unless otherwise specified by the

supplier.

Experimental Protocols
Protocol for Preparing a Stock Solution
This protocol outlines the steps for preparing a standard stock solution of 4,5-
Dimethylhexanoic acid.
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Figure 2: Workflow for the preparation of a 4,5-Dimethylhexanoic acid stock solution.

Methodology:

Preparation: Ensure all glassware is clean and dry. Work within a chemical fume hood.

Weighing: Accurately weigh the desired amount of 4,5-Dimethylhexanoic acid using an

analytical balance.

Dissolution: Transfer the weighed compound to a beaker. Add a suitable solvent (e.g.,

ethanol, DMSO, or dimethylformamide) and stir until fully dissolved.

Transfer: Carefully and quantitatively transfer the solution to a volumetric flask of the desired

final volume.

Dilution: Add the solvent to the volumetric flask until the meniscus reaches the calibration

mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the stock solution to a clearly labeled and tightly sealed container. Store

under the recommended conditions.

Stability Assessment Protocol
This protocol is designed to assess the stability of 4,5-Dimethylhexanoic acid under various

environmental conditions.

Methodology:

Sample Preparation: Prepare multiple aliquots of a known concentration of 4,5-
Dimethylhexanoic acid in a suitable solvent.

Condition Exposure: Store the aliquots under different conditions:
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Temperature: Refrigerated (2-8 °C), Room Temperature (20-25 °C), and Elevated

Temperature (e.g., 40 °C).

Light: Exposed to ambient light and protected from light (e.g., in an amber vial or wrapped

in aluminum foil).

Humidity: Controlled low and high humidity environments.

Time Points: Analyze the aliquots at regular intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks).

Analysis: Use a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC), to determine the concentration and

purity of 4,5-Dimethylhexanoic acid at each time point.

Data Evaluation: Compare the results to the initial (time 0) analysis to determine the extent

of degradation under each condition.

Spill and Disposal Procedures
Spill Cleanup

Small Spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

suitable container for disposal.

Large Spills: Evacuate the area. Contain the spill and prevent it from entering drains. Absorb

with an inert material and dispose of in accordance with local regulations.

Waste Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or waterways.

These guidelines are intended to provide a framework for the safe handling and storage of 4,5-
Dimethylhexanoic acid. It is imperative that all laboratory personnel are trained in proper

chemical handling techniques and have access to all relevant safety information. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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